Cas no 2418643-66-8 (1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl(ethyl)amine hydrochloride)

• Product Name: 1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl(ethyl)amine hydrochloride
• CAS No: 2418643-66-8
• MF: C₁₃H₂₀ClF₂NS
• MW: 295.819408416748
• MDL: MFCD32679004
• CID: 5669311
• PubChem ID: 154577219
• Update Time: 2025-10-31

1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl(ethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26690671
• 2418643-66-8
• [1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl](ethyl)amine hydrochloride
• 1-(2,4-Difluorophenyl)-N-ethyl-3-ethylsulfanylpropan-2-amine;hydrochloride
• 1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl(ethyl)amine hydrochloride

• MDL： MFCD32679004
• Inchi： 1S/C13H19F2NS.ClH/c1-3-16-12(9-17-4-2)7-10-5-6-11(14)8-13(10)15;/h5-6,8,12,16H,3-4,7,9H2,1-2H3;1H
• InChI Key： PBDYIQJBQGSENU-UHFFFAOYSA-N
• SMILES： Cl.S(CC)CC(CC1C=CC(=CC=1F)F)NCC

Computed Properties

• Exact Mass: 295.0973048g/mol
• Monoisotopic Mass: 295.0973048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl(ethyl)amine hydrochloride

1-(2,4-Difluorophenyl)-3-(Ethylsulfanyl)Propan-2-yl(Ethyl)Amine Hydrochloride: A Comprehensive Overview

The compound 1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl(ethyl)amine hydrochloride (CAS No. 2418643-66-8) is a structurally complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique chemical properties and its emerging applications in drug development and advanced materials synthesis. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.

At its core, the molecule features a difluorophenyl group attached to a propan-2-yl backbone, which is further substituted with an ethylsulfanyl moiety. The presence of these functional groups contributes to the compound's versatility, enabling it to participate in a wide range of chemical reactions. The hydrochloride salt form of the compound enhances its solubility and stability, making it more amenable for use in biological systems.

Recent research has focused on the bioavailability and metabolism of this compound. Studies conducted in vitro have demonstrated that the difluorophenyl group plays a critical role in modulating the compound's pharmacokinetic profile. Additionally, the ethylsulfanyl group has been shown to enhance the molecule's ability to penetrate cellular membranes, thereby improving its bioavailability. These findings have significant implications for its potential use as a drug delivery agent.

The synthesis of 1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl(ethyl)amine hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the difluorophenyl intermediate and the subsequent coupling reaction with the propan-2-yl backbone. The use of palladium catalysts has been shown to significantly improve the yield and purity of the final product.

In terms of applications, this compound has shown promise in the treatment of inflammatory diseases and neurodegenerative disorders. Preclinical studies have demonstrated that it exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade. Furthermore, its ability to cross the blood-brain barrier makes it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

Another area of interest is its role in materials science. The compound's unique electronic properties make it a valuable component in the development of advanced polymers and nanomaterials. Researchers have explored its use as a building block for constructing stimuli-responsive materials that can adapt to environmental changes such as temperature and pH levels.

From an environmental perspective, recent studies have evaluated the biodegradability and toxicity of this compound. Results indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. Additionally, toxicity assays have shown that it exhibits low cytotoxicity against human cell lines, further supporting its suitability for biomedical applications.

In conclusion, 1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl(ethyl)amine hydrochloride (CAS No. 2418643-66-8) is a versatile compound with multifaceted applications across various scientific disciplines. Its unique chemical structure and favorable pharmacokinetic properties position it as a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.